Cas no 2167900-71-0 (3-Bromo-4-fluoro-5-iodobenzonitrile)

3-Bromo-4-fluoro-5-iodobenzonitrile is a halogenated benzonitrile derivative with a highly functionalized aromatic core, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern—bromo, fluoro, and iodo groups—offers multiple reactive sites for selective cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The electron-withdrawing nitrile group further enhances its utility in constructing complex heterocycles or agrochemicals. This compound’s stability and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules. Its high purity and consistent performance ensure reliable results in demanding synthetic workflows.

3-Bromo-4-fluoro-5-iodobenzonitrile structure

2167900-71-0 structure

Product Name:3-Bromo-4-fluoro-5-iodobenzonitrile

CAS No:2167900-71-0

MF:C₇H₂BrFIN

MW:325.904356479645

CID:6794383

PubChem ID:124201907

Update Time:2025-10-20

3-Bromo-4-fluoro-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-bromo-4-fluoro-5-iodobenzonitrile
- 2167900-71-0
- MFCD30721733
- 3-Bromo-4-fluoro-5-iodobenzonitrile
- Inchi： 1S/C7H2BrFIN/c8-5-1-4(3-11)2-6(10)7(5)9/h1-2H
- InChI Key： WROBOBGPTZFAPL-UHFFFAOYSA-N
- SMILES： IC1=C(C(=CC(C#N)=C1)Br)F

Computed Properties

Exact Mass: 324.83994g/mol
Monoisotopic Mass: 324.83994g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 23.8Å²

3-Bromo-4-fluoro-5-iodobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB598841-1g	3-Bromo-4-fluoro-5-iodobenzonitrile; .	2167900-71-0		1g	€679.40	2025-04-20
abcr	AB598841-5g	3-Bromo-4-fluoro-5-iodobenzonitrile; .	2167900-71-0		5g	€1958.20	2025-04-20
Apollo Scientific	PC51678-5g	3-Bromo-4-fluoro-5-iodobenzonitrile	2167900-71-0	97%	5g	£1080.00	2025-02-21
Apollo Scientific	PC51678-1g	3-Bromo-4-fluoro-5-iodobenzonitrile	2167900-71-0	97%	1g	£360.00	2025-02-21